Cas no 2918950-14-6 (1-(3-(Methoxymethoxy)-5-methylphenyl)ethanone)

• Product Name: 1-(3-(Methoxymethoxy)-5-methylphenyl)ethanone
• CAS No: 2918950-14-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6796545
• PubChem ID: 171366830
• Update Time: 2025-06-29

1-(3-(Methoxymethoxy)-5-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• MFCD34830996
• 1-(3-(Methoxymethoxy)-5-methylphenyl)ethanone
• 2918950-14-6

• Inchi： 1S/C11H14O3/c1-8-4-10(9(2)12)6-11(5-8)14-7-13-3/h4-6H,7H2,1-3H3
• InChI Key： GVHPXASSLHVXQQ-UHFFFAOYSA-N
• SMILES： O(COC)C1C=C(C(C)=O)C=C(C)C=1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(3-(Methoxymethoxy)-5-methylphenyl)ethanone

Introduction to 1-(3-(Methoxymethoxy)-5-methylphenyl)ethanone and Its Significance in Modern Chemical Research

The compound with the CAS number 2918950-14-6, identified as 1-(3-(Methoxymethoxy)-5-methylphenyl)ethanone, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in various scientific domains. The presence of functional groups such as the methoxymethoxy moiety and the methyl substituent at specific positions on the phenyl ring contributes to its unique chemical properties, making it a valuable candidate for further exploration.

In recent years, the field of medicinal chemistry has witnessed significant advancements in the development of novel compounds with therapeutic potential. Among these, 1-(3-(Methoxymethoxy)-5-methylphenyl)ethanone has emerged as a compound of interest due to its structural features that suggest possible interactions with biological targets. The methoxymethoxy group, in particular, is known for its ability to influence electronic distribution and steric hindrance, which can be pivotal in modulating biological activity. This aspect has prompted researchers to investigate its role in the design of molecules that could exhibit desirable pharmacological effects.

The structural motif of 1-(3-(Methoxymethoxy)-5-methylphenyl)ethanone also lends itself to exploration in the context of material science. The combination of aromatic and aliphatic components creates a balance that can be exploited in the synthesis of polymers, ligands for catalysis, or even as intermediates in more complex chemical syntheses. The methyl group at the 5-position of the phenyl ring adds another layer of complexity, influencing both the reactivity and stability of the molecule. These characteristics make it a versatile building block for chemists aiming to develop new materials or synthetic pathways.

Recent studies have begun to unravel the potential applications of this compound in drug discovery. Researchers have been particularly intrigued by its structural similarity to known bioactive molecules, which suggests that it might possess inherent pharmacological properties. The methoxymethoxy group, while not commonly found in natural products, has shown promise in stabilizing certain pharmacophores and enhancing binding affinity to target proteins. This has led to its incorporation into several lead compounds during preclinical development, highlighting its importance as a chemical scaffold.

The synthesis of 1-(3-(Methoxymethoxy)-5-methylphenyl)ethanone presents an interesting challenge due to its complex structure. Traditional organic synthesis techniques have been employed to construct this molecule, often involving multi-step reactions that require careful optimization. Advances in synthetic methodologies have made it possible to access such complex structures more efficiently, thereby reducing the time and resources required for their preparation. This progress is particularly significant in pharmaceutical research, where rapid access to novel compounds is essential for accelerating drug development pipelines.

The spectroscopic and analytical characterization of 1-(3-(Methoxymethoxy)-5-methylphenyl)ethanone has also been a focus of recent research efforts. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational behavior. These data are crucial for understanding how the compound interacts with other molecules and for predicting its biological activity. The high-resolution structural information obtained from these studies can guide further modifications aimed at enhancing its therapeutic potential.

In conclusion, 1-(3-(Methoxymethoxy)-5-methylphenyl)ethanone (CAS no 2918950-14-6) is a compound with multifaceted applications in chemical research and pharmaceutical development. Its unique structural features, particularly the presence of the methoxymethoxy and methyl substituents, make it a promising candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in shaping the future of drug discovery and material science.